Cas no 1595815-38-5 (2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-)

• Product Name: 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-
• CAS No: 1595815-38-5
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5283371
• Update Time: 2025-07-18

2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-

• Inchi： 1S/C10H17BrO/c11-8-10(9-2-1-3-9)4-6-12-7-5-10/h9H,1-8H2
• InChI Key： KFZCTSNBURDICO-UHFFFAOYSA-N
• SMILES： C1OCCC(CBr)(C2CCC2)C1

Additional information on 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-

Recent Advances in the Study of 1595815-38-5 and 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-: A Comprehensive Research Brief

The chemical compound 1595815-38-5 and its derivative, 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1595815-38-5, which make it a promising candidate for further exploration. The compound's molecular framework, characterized by a cyclobutyltetrahydro-2H-pyran core, offers a versatile scaffold for chemical modifications. Researchers have successfully synthesized various derivatives, including 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro-, which exhibit enhanced reactivity and selectivity in biological systems. These advancements have opened new avenues for the development of targeted therapies.

One of the key areas of investigation has been the role of 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro- in modulating specific biological pathways. Preliminary in vitro and in vivo studies suggest that this compound may interact with key enzymes and receptors involved in inflammatory and oncogenic processes. For instance, recent findings indicate that the bromomethyl group at the 4-position of the pyran ring plays a critical role in the compound's ability to inhibit certain kinases, making it a potential candidate for kinase-targeted therapies.

In addition to its biological activities, the synthetic accessibility of 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro- has been a focal point of recent research. Several research groups have reported optimized synthetic routes that improve yield and purity, thereby facilitating large-scale production for preclinical studies. These synthetic advancements are crucial for the compound's transition from the laboratory to clinical trials.

Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic profiles of 1595815-38-5 and its derivatives. Ongoing research is focused on addressing these gaps, with particular emphasis on understanding the compound's bioavailability, metabolic stability, and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the study of 1595815-38-5 and 2H-Pyran, 4-(bromomethyl)-4-cyclobutyltetrahydro- represents a vibrant and rapidly evolving field of research. The compounds' unique chemical properties and biological activities hold great promise for the development of novel therapeutic agents. Continued exploration of their mechanisms of action and optimization of their synthetic routes will be essential for realizing their full potential in the pharmaceutical industry.